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Compound of Interest

Compound Name: Diethylene glycol monovinyl ether

Cat. No.: B1213670 Get Quote

An In-depth Technical Guide to Di(ethylene glycol) Vinyl Ether (DEGMVE): Industrial and

Research Applications

Introduction
Di(ethylene glycol) vinyl ether (DEGMVE), also known as Di(ethylene glycol) monovinyl ether,

is a versatile bifunctional monomer with the chemical formula C₆H₁₂O₃.[1] Possessing both a

reactive vinyl ether group and a primary hydroxyl group, DEGMVE serves as a valuable

building block in polymer chemistry and materials science.[2] Its unique structure, combining a

hydrophilic di-ethylene glycol chain with a polymerizable vinyl group, allows for the synthesis of

polymers with tailored properties. This technical guide provides a comprehensive overview of

the industrial and research applications of DEGMVE, with a focus on its role in polymer

synthesis, surface modification, and advanced materials. While the broader class of vinyl

ethers has been explored for biomedical applications, the direct use of DEGMVE in drug

development is not yet extensively documented in publicly available literature.

Core Properties of DEGMVE
DEGMVE is a colorless, transparent liquid with a slight ethereal odor. It is soluble in water and

various organic solvents such as alcohols and ethers.[1] The presence of the hydroxyl group

contributes to its hydrophilicity, while the vinyl ether group is susceptible to polymerization.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1213670?utm_src=pdf-interest
https://www.researchgate.net/publication/274989789_Development_of_Novel_Polymer_Phase_Change_Material_for_Heat_Storage_Application
https://www.chemicalbook.com/article/polymerization-and-application-of-di-ethylene-glycol-vinyl-ether.htm
https://www.researchgate.net/publication/274989789_Development_of_Novel_Polymer_Phase_Change_Material_for_Heat_Storage_Application
https://www.chemicalbook.com/article/polymerization-and-application-of-di-ethylene-glycol-vinyl-ether.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 929-37-3 [1]

Molecular Formula C₆H₁₂O₃ [1]

Molecular Weight 132.16 g/mol [1]

Boiling Point 196 °C (lit.) [1]

Density 0.968 g/mL at 25 °C (lit.) [1]

Refractive Index (n20/D) 1.448 (lit.) [1]

Industrial Applications
The primary industrial applications of DEGMVE stem from its ability to act as a monomer,

comonomer, and reactive diluent in various polymer systems.

Polymer and Resin Production
DEGMVE is utilized as a monomer in the synthesis of polymers for coatings, adhesives, and

sealants. Its bifunctional nature allows it to act as a cross-linking agent, enhancing flexibility,

adhesion, and chemical resistance in the final resin product.

Reactive Diluent
In coatings and inks, particularly those that are UV- and heat-curable, DEGMVE functions as a

reactive diluent.[3] It reduces the viscosity of resin formulations for easier processing and

application. Unlike traditional solvents, it copolymerizes with the resin, becoming a permanent

part of the cured coating, which minimizes the release of volatile organic compounds (VOCs).

This incorporation contributes to high durability and a glossy finish.

Chemical Intermediate
DEGMVE serves as an important intermediate in organic synthesis for the production of more

complex specialty chemicals where ether linkages and hydrophilic properties are desired.[1]

Research Applications

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/publication/274989789_Development_of_Novel_Polymer_Phase_Change_Material_for_Heat_Storage_Application
https://www.researchgate.net/publication/274989789_Development_of_Novel_Polymer_Phase_Change_Material_for_Heat_Storage_Application
https://www.researchgate.net/publication/274989789_Development_of_Novel_Polymer_Phase_Change_Material_for_Heat_Storage_Application
https://www.researchgate.net/publication/274989789_Development_of_Novel_Polymer_Phase_Change_Material_for_Heat_Storage_Application
https://www.researchgate.net/publication/274989789_Development_of_Novel_Polymer_Phase_Change_Material_for_Heat_Storage_Application
https://www.researchgate.net/publication/274989789_Development_of_Novel_Polymer_Phase_Change_Material_for_Heat_Storage_Application
https://www.researchgate.net/publication/342945711_Biopolymer-Based_Coatings_Promising_Strategies_to_Improve_the_Biocompatibility_and_Functionality_of_Materials_Used_in_Biomedical_Engineering
https://www.researchgate.net/publication/274989789_Development_of_Novel_Polymer_Phase_Change_Material_for_Heat_Storage_Application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a research context, DEGMVE is explored for the development of advanced functional

materials, primarily leveraging its polymerization characteristics.

Synthesis of Anti-Fouling Coatings
Polymers derived from DEGMVE exhibit significant anti-protein adsorption properties. This is

attributed to the "water barrier effect," where the hydrophilic poly(DEGMVE) chains form a

tightly bound hydration layer. This layer creates a repulsive force that prevents proteins and

other biomolecules from adsorbing onto the surface.[2] This makes poly(DEGMVE) an

excellent candidate for creating anti-fouling coatings for biomedical devices, a field where

preventing biofouling is critical.[2][4] Plasma polymerization of DEGMVE is one technique used

to create these nanoscale functional coatings, which are noted for their high degree of control

and stability.[2]

Development of Phase Change Materials (PCMs)
DEGMVE can be chemically modified and subsequently polymerized to create novel comb-like

polymers. These polymers, which have specialized side chains, can exhibit unique phase

transition behaviors. For instance, a comb-like polymer synthesized from an alkyl bromide-

modified DEGMVE monomer demonstrated a high heat storage value of 180 J/g, making it a

promising candidate for use as an advanced phase change material for thermal energy

storage.[2]

Modification of Polymer Properties
As a comonomer, DEGMVE can be incorporated into other polymer chains to modify their

properties. For example, copolymerizing DEGMVE with N-vinylpyrrolidone via emulsion

polymerization can produce a chemically stable, rubber-like polymer that exhibits very strong

tensile strength when vulcanized.[2] This demonstrates its utility in tailoring the mechanical

properties of polymers.

Drug Development and Biomedical Research
Landscape
The application of DEGMVE directly in drug development and delivery is an emergent area with

limited specific examples in current literature. However, the broader class of vinyl ether-

functionalized compounds has been identified as having potential in gene and drug delivery
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systems. One study highlights the design and synthesis of vinyl ether lipids for the formation of

liposomes, which are well-established drug delivery vehicles.[5] The acid-labile nature of the

vinyl ether linkage is a key feature, allowing for pH-triggered release of encapsulated contents.

Furthermore, a novel polyphosphoester with ethylene glycol vinyl ether side chains has been

developed as a versatile template for postpolymerization modifications, with potential

applications as a degradable biomaterial for drug delivery.[6] While these examples establish a

proof-of-concept for the use of vinyl ether functionalities in drug delivery, specific research on

DEGMVE for these applications is not yet widely published.

No evidence was found in the reviewed literature to suggest that DEGMVE directly interacts

with or modulates any biological signaling pathways. Its biomedical relevance currently

appears to be confined to its use in creating biocompatible and anti-fouling material coatings.

Experimental Protocols and Methodologies
Detailed, standardized protocols for the use of DEGMVE are not widely available. However,

based on the literature, representative methodologies for its polymerization can be outlined.

Representative Protocol: Cationic Polymerization for
Comb-Like Polymer Synthesis
This protocol is adapted from a study on the synthesis of phase change materials.[2][7]

Monomer Modification: React Di(ethylene glycol) vinyl ether (DEGMVE) with an appropriate

alkyl bromide (e.g., 1-bromotetradecane) in the presence of a strong base (e.g., NaOH) in an

anhydrous solvent like dimethyl sulfoxide (DMSO). The reaction is typically stirred for an

extended period (e.g., 48 hours) under an inert atmosphere (e.g., nitrogen).[7]

Purification: After the reaction, the modified monomer is purified by washing with deionized

water to remove salts and unreacted starting materials.[7]

Cationic Polymerization: The purified monomer is then subjected to living cationic

polymerization. This is typically carried out in a non-polar solvent like hexane at low

temperatures. The polymerization is initiated by adding a suitable initiator system, such as an

adduct of a vinyl ether (e.g., isobutyl vinyl ether) with HCl, followed by the addition of a Lewis

acid co-initiator (e.g., Et₁.₅AlCl₁.₅ in toluene).[8]
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Termination: The polymerization is terminated by the addition of a quenching agent, such as

pre-chilled methanol.

Polymer Isolation: The resulting polymer is isolated by precipitation in a non-solvent (e.g.,

methanol) and dried under vacuum to a constant weight.

Representative Workflow: Plasma Polymerization for
Anti-Fouling Surfaces
This workflow is a generalized representation based on descriptions of plasma polymerization

of ethylene oxide-containing precursors.[2][4]

Substrate Preparation: The substrate to be coated (e.g., silicon wafer, medical-grade

stainless steel) is cleaned meticulously using standard procedures (e.g., sonication in

solvents, piranha solution).

Plasma Reactor Setup: The cleaned substrate is placed in a capacitively coupled radio

frequency (RF) plasma reactor. The reactor is evacuated to a base pressure.

Pre-treatment (Optional): The substrate surface may be pre-treated with an argon or oxygen

plasma to further clean and activate the surface for better coating adhesion.

DEGMVE Introduction: DEGMVE vapor is introduced into the reactor chamber at a

controlled flow rate.

Plasma Deposition: An RF plasma is ignited at a specific power and pressure. The DEGMVE

monomer fragments and polymerizes in the plasma, depositing a thin, cross-linked

poly(DEGMVE) film on the substrate.

Post-treatment: The coated substrate is removed from the reactor and may be rinsed with

appropriate solvents to remove any non-covalently bound oligomers.

Visualizations of Key Processes
Cationic Polymerization of DEGMVE

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.chemicalbook.com/article/polymerization-and-application-of-di-ethylene-glycol-vinyl-ether.htm
https://www.researchgate.net/publication/7079424_Fouling_and_non-fouling_surfaces_produced_by_plasma_polymerization_of_ethylene_oxide_monomer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initiation
Propagation

Termination

Initiator DEGMVE Monomer
Reacts with Carbocationic

Active Center

Forms DEGMVE MonomerAdds to
Growing

Polymer Chain

Extends

Termination
Agent (e.g., Methanol)

Reacts with Poly(DEGMVE)
Yields

Click to download full resolution via product page

Caption: Cationic polymerization of DEGMVE proceeds via initiation, propagation, and

termination steps.

Experimental Workflow for Anti-Fouling Surface
Preparation
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Caption: Workflow for creating anti-fouling surfaces using plasma polymerization of DEGMVE.

Conclusion
Di(ethylene glycol) vinyl ether is a valuable monomer with established applications in the

coatings and polymer industries and significant potential in advanced materials research. Its

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1213670?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ability to form hydrophilic, biocompatible polymers makes it particularly interesting for the

development of anti-fouling surfaces for biomedical devices. While its direct role in drug

delivery and interaction with biological signaling pathways is not yet well-defined, the broader

investigation into vinyl ether-containing polymers for such applications suggests a potential

future avenue for DEGMVE-related research. Further studies are needed to quantify the

performance of DEGMVE-based materials in various applications and to establish detailed,

standardized experimental protocols to facilitate broader research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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